Cas no 2044711-36-4 ((7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride)

• Product Name: (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride
• CAS No: 2044711-36-4
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD32687515
• CID: 5182753
• Update Time: 2025-11-05

(7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride

• MDL： MFCD32687515
• Inchi： 1S/C8H10N2.ClH/c9-7-4-3-6-2-1-5-10-8(6)7;/h1-2,5,7H,3-4,9H2;1H/t7-;/m0./s1
• InChI Key： ZJMHTKKYRWAVTH-FJXQXJEOSA-N
• SMILES： N[C@H]1CCC2=CC=CN=C12.Cl

Additional information on (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride

(7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride (CAS No. 2044711-36-4): An Overview of Its Chemical Properties and Biological Applications

(7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride (CAS No. 2044711-36-4) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclopentapyridines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride is characterized by a cyclopentane ring fused to a pyridine ring, with an amine group attached at the 7-position. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it more suitable for biological studies and pharmaceutical formulations. The chiral center at the 7-position imparts enantiomeric selectivity, which can be crucial for optimizing the compound's pharmacological properties.

Recent studies have highlighted the potential of (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in LPS-stimulated macrophages. This finding suggests that (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride has shown potential as an analgesic agent. Research conducted by a team at the University of California found that this compound effectively reduces pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is believed to involve modulation of ion channels and neurotransmitter systems in the central nervous system.

The neuroprotective effects of (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride have also been investigated. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride

Toxicity studies have also been conducted to evaluate the safety profile of (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride. In vitro and in vivo assays have demonstrated that this compound exhibits low toxicity at therapeutic concentrations. However, further long-term safety studies are necessary to ensure its safety for human use.

In conclusion, (7S)-6,7-dihydro-5H-cyclopenta[b]pyridin-7-amine hydrochloride (CAS No. 2044711-36-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.